Cas no 1806422-69-4 (5-Methoxy-4-methylpyridine-2-acetic acid)

• Product Name: 5-Methoxy-4-methylpyridine-2-acetic acid
• CAS No: 1806422-69-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4907893
• Update Time: 2025-05-20

5-Methoxy-4-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-methylpyridine-2-acetic acid

• Inchi： 1S/C9H11NO3/c1-6-3-7(4-9(11)12)10-5-8(6)13-2/h3,5H,4H2,1-2H3,(H,11,12)
• InChI Key： WNKDAAHCLNXIGR-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(CC(=O)O)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4

Additional information on 5-Methoxy-4-methylpyridine-2-acetic acid

5-Methoxy-4-methylpyridine-2-acetic acid (CAS No. 1806422-69-4): A Comprehensive Overview

5-Methoxy-4-methylpyridine-2-acetic acid (CAS No. 1806422-69-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine-based structure, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 5-Methoxy-4-methylpyridine-2-acetic acid consists of a pyridine ring substituted with a methoxy group at the 5-position and a methyl group at the 4-position, with an acetic acid moiety attached to the 2-position. This configuration imparts specific chemical and biological properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 5-Methoxy-4-methylpyridine-2-acetic acid in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.

In the context of cancer research, 5-Methoxy-4-methylpyridine-2-acetic acid has shown promising results in inhibiting the proliferation of cancer cells. Studies conducted on various cancer cell lines, including breast cancer and colorectal cancer cells, have revealed that this compound can induce apoptosis and cell cycle arrest. The mechanism underlying these effects is thought to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

Beyond its therapeutic potential, 5-Methoxy-4-methylpyridine-2-acetic acid has also been explored for its use as a synthetic intermediate in the development of other bioactive compounds. Its versatile chemical structure allows for easy functionalization, making it a valuable starting material for synthetic chemists. For example, recent work published in the Tetrahedron Letters has described efficient methods for synthesizing derivatives of this compound with enhanced biological activities.

The synthesis of 5-Methoxy-4-methylpyridine-2-acetic acid typically involves multi-step reactions starting from readily available precursors. One common approach involves the condensation of an appropriate aldehyde with an amine to form an imine intermediate, followed by cyclization and functional group manipulation to introduce the desired substituents. Advances in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing waste and improving overall efficiency.

In addition to its biological and synthetic applications, 5-Methoxy-4-methylpyridine-2-acetic acid has been studied for its physicochemical properties. These properties are crucial for understanding its behavior in different environments and for optimizing its formulation into pharmaceutical products. For example, solubility studies have shown that this compound exhibits good solubility in polar solvents such as water and ethanol, which is beneficial for its use in drug delivery systems.

The safety profile of 5-Methoxy-4-methylpyridine-2-acetic acid is another important aspect that has been extensively evaluated. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 5-Methoxy-4-methylpyridine-2-acetic acid (CAS No. 1806422-69-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing healthcare solutions.